N-(4-methoxyphenyl)-2-phenylquinazolin-4-amine

• CAS No.: 438247-46-2
• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-2-phenylquinazolin-4-amine
• InChI: InChI=1S/C21H17N3O/c1-25-17-13-11-16(12-14-17)22-21-18-9-5-6-10-19(18)23-20(24-21)15-7-3-2-4-8-15/h2-14H,1H3,(H,22,23,24)
• InChI Key: QRAUYZNJQJFUOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4

Description

N-(4-methoxyphenyl)-2-phenylquinazolin-4-amine is a useful research compound. Its molecular formula is C21H17N3O and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-phenylquinazoline (590 mg, 2.45 mmol) in THF (10 mL) was added m-anisidine (301 mg, 2.45 mmol) and NaH (60%, 120 mg, 3.0 mmol). The mixture was refluxed for 24 h. After cooled to room temperature, the mixture was diluted with 1:1 hexane/EtOAc (100 mL), washed with water and brine, dried over Na2SO4 and concentrated in vacuo. The residue was purified by chromatography (3:1 hexane/EtOAc) to yield the title compound as a white solid (173 mg, 0.53 mmol, 22%). 1H NMR (CDCl3): 8.54–8.51 (m, 2H), 8.00–7.74 (m, 5H), 7.52–7.47 (m, 4H), 7.38 (s, 1H), 7.02–7.00 (m, 2H), 3.88 (s, 3H).